Cas no 202146-16-5 (METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE)

• Product Name: METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE
• CAS No: 202146-16-5
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD01313708
• CID: 1011448
• PubChem ID: 2736794
• Update Time: 2025-04-20

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE
• EN300-205310
• 202146-16-5
• Benzoic acid, 4-amino-3-chloro-5-methyl-, methyl ester
• SDBXHTMFAXKDML-UHFFFAOYSA-N
• CIA14616
• DTXSID90371610
• AS-8597
• methyl4-amino-3-chloro-5-methylbenzoate
• MFCD01313708
• SY198076
• CS-0061260
• A856756
• SCHEMBL8060962
• Z1255465551
• AKOS027252568

• MDL： MFCD01313708
• Inchi： 1S/C9H10ClNO2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,11H2,1-2H3
• InChI Key： SDBXHTMFAXKDML-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(C)=C1N

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 80-82
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters